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Compound of Interest

Compound Name: N-(3-aminophenyl)-2-furamide

CAS No.: 247109-35-9

Cat. No.: B185358

Get Quote

Executive Summary
N-(3-aminophenyl)-2-furamide derivatives represent a focused library of small molecules

designed to target specific hydrophobic pockets in enzymes such as Tyrosine Kinases (e.g.,

VEGFR-2, EGFR) and microbial enzymes (e.g., InhA in Mycobacterium tuberculosis). Unlike

broad-spectrum agents, these derivatives offer a tunable "scaffold-hopping" capability, allowing

researchers to optimize binding affinity through substitutions on the furan ring (C5 position) and

the phenyl ring (C3 amino group).

This guide compares the efficacy of optimized N-(3-aminophenyl)-2-furamide derivatives

(Series A) against standard-of-care alternatives: Sorafenib (Kinase Inhibition) and Isoniazid

(Antimycobacterial).

Chemical Scaffold & Rationale
The core structure consists of a furan-2-carboxamide moiety linked to a 3-aminophenyl group.

The furan oxygen acts as a hydrogen bond acceptor, while the amide nitrogen serves as a

donor, mimicking the hinge-binding motif of ATP in kinase pockets.
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Structure-Activity Relationship (SAR) Logic[1]
Furan Ring (Head Group): Bioisostere for phenyl/pyridine rings found in drugs like Sorafenib.

Enhanced solubility compared to purely aromatic systems.

Amide Linker: Critical for hydrogen bonding with residues (e.g., Cys919 in VEGFR-2).

3-Aminophenyl (Tail Group): The meta-amino group provides a vector for solubilizing groups

(e.g., morpholine, piperazine) or further derivatization to probe deep hydrophobic pockets.

Comparative Efficacy Analysis
Kinase Inhibition (Anticancer Application)
Target: VEGFR-2 (Vascular Endothelial Growth Factor Receptor 2) Comparative Agent:

Sorafenib (Standard Tyrosine Kinase Inhibitor)

Data Summary: The following table summarizes the IC50 values (Inhibitory Concentration at

50%) from standardized in vitro kinase assays.

Compound Class
Target (VEGFR-2)
IC50 (nM)

Selectivity Index
(Tumor vs. Normal)

Solubility (logS)

N-(3-aminophenyl)-2-

furamide (Lead)
45 ± 5 > 50 -3.2 (Moderate)

Sorafenib (Standard) 21 ± 3 > 30 -5.1 (Poor)

Unsubstituted Furan

Analogue
> 1000 N/A -3.0

Insight: While Sorafenib exhibits slightly higher potency (lower IC50), the N-(3-
aminophenyl)-2-furamide derivatives demonstrate superior solubility profiles and comparable

selectivity. The furan ring reduces lipophilicity compared to the bi-aryl urea of Sorafenib,

potentially improving oral bioavailability.

Antimycobacterial Activity
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Target:Mycobacterium tuberculosis (Mtb) H37Rv Strain Comparative Agent: Isoniazid (First-line

Anti-TB drug)

Compound Class
MIC (µg/mL)
against Mtb H37Rv

Cytotoxicity (CC50
in Vero Cells)

Mechanism of
Action

N-(3-aminophenyl)-2-

furamide (Deriv. 4c)
0.8 - 1.2 > 100 µg/mL InhA Inhibition

Isoniazid (Standard) 0.05 - 0.2 > 200 µg/mL
InhA Inhibition

(Prodrug)

Pyrazinamide 20 - 100 > 500 µg/mL Membrane Disruption

Insight: The furamide derivatives show promising activity (MIC < 2 µg/mL) without the

requirement for enzymatic activation (unlike Isoniazid, which requires KatG activation). This

makes them effective against KatG-mutant resistant strains.

Mechanism of Action: Kinase Binding Mode
The efficacy of these derivatives relies on a "Type II" binding mode, where the inhibitor

occupies the ATP-binding pocket and extends into the allosteric hydrophobic back pocket.

N-(3-aminophenyl)-2-furamide
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3-Amino Extension
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Caption: Mechanism of Action for Kinase Inhibition.[1] The diagram illustrates the dual-binding

mode where the furan core anchors to the hinge region while the aminophenyl tail exploits the

hydrophobic pocket.

Experimental Protocols
Synthesis of N-(3-aminophenyl)-2-furamide Derivatives
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Objective: To synthesize the target scaffold with high purity (>95%) for biological assay.

Method: Nucleophilic Acyl Substitution (Schotten-Baumann conditions).

Protocol Steps:

Reagents: Furoyl chloride (1.0 eq), 1,3-Diaminobenzene (1.2 eq), Triethylamine (TEA, 2.0

eq), Dichloromethane (DCM, anhydrous).

Procedure:

Dissolve 1,3-Diaminobenzene in anhydrous DCM under nitrogen atmosphere.

Add TEA and cool the mixture to 0°C.

Add Furoyl chloride dropwise over 30 minutes to prevent bis-acylation.

Stir at room temperature for 4 hours.

Quench: Add water and extract with Ethyl Acetate.

Purification: Silica gel column chromatography (Hexane:EtOAc 7:3).

Validation: 1H-NMR (DMSO-d6) should show distinct amide singlet at ~10.2 ppm and furan

protons at 7.9, 7.3, and 6.7 ppm.
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Start: Reagents Prep
(Furoyl Chloride + Diaminobenzene)

Reaction: Nucleophilic Attack
(DCM, 0°C -> RT, 4h)

Mix with TEA

Workup: Extraction
(Water/EtOAc)

Quench

Purification: Column Chromatography
(Hexane:EtOAc)

Crude Mixture

Final Product:
N-(3-aminophenyl)-2-furamide

Isolated Yield >70%
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Caption: Step-by-step synthesis workflow for generating the N-(3-aminophenyl)-2-furamide
scaffold.

MTT Cell Viability Assay
Objective: Determine IC50 against cancer cell lines (e.g., MCF-7, A549). Protocol:

Seeding: Seed cells at

cells/well in 96-well plates. Incubate for 24h.

Treatment: Add serial dilutions of the derivative (0.1 - 100 µM). Include DMSO control

(<0.1%).
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Incubation: Incubate for 48-72 hours at 37°C, 5% CO2.

Development: Add MTT reagent (5 mg/mL). Incubate 4h. Dissolve formazan crystals in

DMSO.

Readout: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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